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Abstract

This document provides a detailed protocol for the preparation, handling, and storage of a
stock solution of the anaplastic lymphoma kinase (ALK) inhibitor, CEP-28122, using dimethyl
sulfoxide (DMSO) as the solvent. Adherence to this protocol is critical for ensuring the stability,
and consistent performance of the compound in various experimental settings. The information
presented is intended to support researchers in pharmacology, oncology, and drug
development in achieving accurate and reproducible results.

Introduction

CEP-28122 is a potent and selective inhibitor of anaplastic lymphoma kinase (ALK), a key
therapeutic target in certain types of cancers. Accurate preparation of stock solutions is the first
and a critical step in preclinical research to ensure reliable experimental outcomes. Dimethyl
sulfoxide (DMSO) is a widely used polar aprotic solvent capable of dissolving a broad range of
small organic molecules, including CEP-28122. This protocol outlines the necessary steps for
preparing a concentrated stock solution of CEP-28122 in DMSO, which can then be diluted to
working concentrations for various in vitro and in vivo assays.

Physicochemical Properties and Storage
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A summary of the key physicochemical properties of CEP-28122 is provided in the table below.

This information is essential for accurate calculations and proper handling of the compound.

Property Value Reference
Molecular Formula C2sH35CIN6O3 [1]
Molecular Weight 539.07 g/mol [1][2]
Appearance Solid powder

Solubility in DMSO > 30 mg/mL [3]

Storage of Solid

Room temperature for months,

or -20°C for up to 3 years

Storage of Stock Solution

Aliquot and store at -20°C for
up to 1 month or -80°C for up
to 6 months. Avoid repeated

freeze-thaw cycles.

[4]

Materials and Equipment

Materials
o CEP-28122 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), =99.7% purity

o Sterile, amber or opaque polypropylene or glass vials

o Sterile, disposable pipette tips

Equipment

o Calibrated analytical balance

o \ortex mixer

« Pipettes (P1000, P200, P20)
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o Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant
gloves

Experimental Protocol: Preparation of a 10 mM CEP-
28122 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CEP-28122 in DMSO. The
concentration can be adjusted based on experimental needs and the solubility of the
compound.

Pre-Preparation

e Bring the vial of CEP-28122 powder to room temperature before opening to prevent
condensation of moisture.

e Ensure that the DMSO is anhydrous, as water can affect the solubility and stability of the
compound.[5]

» Prepare a sterile and clean work area.

Calculation of Required Mass and Volume

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:
e Mass (mg) = 0.010 mol/L x 0.001 L x 539.07 g/mol x 1000 mg/g = 5.39 mg

The required volume of DMSO will be 1 mL.

Step-by-Step Procedure

o Carefully weigh out the calculated amount of CEP-28122 powder (e.g., 5.39 mg) using an
analytical balance and transfer it to a sterile vial.
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e Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the vial containing the CEP-
28122 powder.

o Cap the vial tightly and vortex the solution thoroughly until the CEP-28122 powder is
completely dissolved. Gentle warming in a water bath (up to 37°C) may aid in dissolution if
necessary.

 Visually inspect the solution to ensure there are no visible particles.

 Aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque vials to
avoid repeated freeze-thaw cycles and exposure to light.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

Dilution to Working Concentration

When preparing working solutions for cell-based assays, it is crucial to minimize the final
DMSO concentration to avoid solvent-induced toxicity.[6] A final DMSO concentration of less
than 0.5% is generally recommended.

Example Dilution: To prepare a 10 uM working solution from a 10 mM stock:
o Perform a serial dilution of the 10 mM stock solution in DMSO if necessatry.

e Add 1 pL of the 10 mM stock solution to 999 uL of the desired aqueous buffer or cell culture
medium. This results in a 1:1000 dilution and a final DMSO concentration of 0.1%.

Safety Precautions

Standard laboratory safety practices should be followed when handling CEP-28122 and
DMSO.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Handle the CEP-28122 powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.
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» DMSO can facilitate the absorption of other chemicals through the skin; therefore, exercise
caution and avoid direct contact.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CEP-28122 stock
solution.

Storage Phase
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Click to download full resolution via product page

Caption: Workflow for CEP-28122 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of CEP-28122 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8037760#how-to-prepare-cep-28122-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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